Cas no 556-48-9 (1,4-Cyclohexanediol (Cis/Trans Mixture))

• Product Name: 1,4-Cyclohexanediol (Cis/Trans Mixture)
• CAS No: 556-48-9
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• MDL: MFCD00001448
• CID: 38324
• PubChem ID: 24892298
• Update Time: 2025-05-23

1,4-Cyclohexanediol (Cis/Trans Mixture) Chemical and Physical Properties

Names and Identifiers

• Cyclohexane-1,4-diol
• Hexahydrohydroquinone
• CHDM
• Quinitol
• 1,4-Cyclohexanediol
• 1,4-Cyclohexanediol (cis- and trans- mixture)
• 1,4-Cyclohexanediol(Mixture of Cis and Trans)
• 1.4-Cyclohexanediol(cis&trans Mixture)
• 1,4-Dihydroxycyclohexane (cis- and trans- mixture)
• Quinitol (cis- and trans- mixture)
• J-700165
• PB27420
• MFCD00063612
• DTXSID20871178
• AI3-52305
• 6995-79-5
• DTXSID60883614
• NSC-5651
• SY099933
• CHEMBL3948618
• AKOS006283462
• rac-(1s,4s)-cyclohexane-1,4-diol
• EINECS 213-240-8
• CS-W005575
• NSC-5730
• SY040970
• (1s,4s)-cyclohexane-1,4-diol
• SCHEMBL28182
• SCHEMBL102859
• 1,4-Cyclohexanediol cis+trans
• SY001809
• 1,4-Cyclohexanediol, trans-
• SCHEMBL787503
• trans-1,4-Cyclohexanediol
• trans-1,4-Dihydroxycyclohexane
• cis-4-hydroxy-cyclohexanol
• 931-71-5
• Q-200861
• FT-0726556
• 1,4-Cyclohexanediol, 99%
• NSC 5730
• P10063
• EINECS 209-126-2
• MFCD00075462
• 1,4-Cyclohexanediol (Cis/Trans Mixture)
• cis-1,4-Dihydroxycyclohexane
• Quinitol,c&t
• NS00080163
• trans-Cyclohexane-1,4-diol
• 1,4-Cyclohexanediol, (Z)-
• C2319
• NSC 5651
• CS-W007850
• NS00042681
• (1r,4r)-cyclohexane-1,4-diol
• Q16912255
• AS-50386
• 556-48-9
• 1,4-cyclohexandiol
• CIS-CYCLOHEXANE-1,4-DIOL
• DTXSID60878843
• 1,4-Cyclohexanediol, cis + trans
• 1,4-Cyclohexanediol,c&t
• AKOS006282972
• FT-0606824
• AI3-06464
• 1,4-Cyclohexanediol, (E)-
• (trans)-cyclohexane-1,4-diol
• NSC5730
• NSC5651
• A830732
• C2320
• EN300-75448
• AKOS015912876
• AB02551
• 71J
• 1,4-Dihydroxycyclohexane
• STR08594
• cis-1,4-Cyclohexanediol
• CS-0049754
• MFCD00001448
• Z1178486717
• Q-201852
• SCHEMBL275681
• TD8009
• 1,4-Cyclohexanediol, cis-
• 1,4-Cyclohexanediol,mixture of cis and trans
• DB-003159
• DTXCID00818849
• DB-008704
• 1,a4-aCyclohexanediol
• 1,4-Dihydroxycyclohexane; NSC 5651; Quinitol
• DB-318939
• Cyclohexane1,4diol
• 209-126-2

• MDL： MFCD00001448
• Inchi： 1S/C6H12O2/c7-5-1-2-6(8)4-3-5/h5-8H,1-4H2
• InChI Key： VKONPUDBRVKQLM-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)O
• BRN： 2036658

Computed Properties

• Exact Mass: 116.08400
• Monoisotopic Mass: 110.036779
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 0.9958 (rough estimate)
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 132°C/24mmHg(lit.)
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: 1.4270 (estimate)
• Water Partition Coefficient: It is highly soluble in water.
• PSA: 40.46000
• LogP: 0.28220
• Sensitiveness: Sensitive to humidity

1,4-Cyclohexanediol (Cis/Trans Mixture) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 1325
• WGK Germany：3
• Hazard Category Code： 22-37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：III
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 1,4-Cyclohexanediol (Cis/Trans Mixture)

1,4-Cyclohexanediol (Cis/Trans Mixture): A Comprehensive Overview

1,4-Cyclohexanediol, also known as cis/trans mixture, is a versatile organic compound with the CAS number 556-48-9. This compound has garnered significant attention in various fields due to its unique properties and wide-ranging applications. In this article, we will delve into the structural characteristics, chemical properties, synthesis methods, and recent advancements in its applications.

The molecular structure of 1,4-cyclohexanediol consists of a cyclohexane ring with two hydroxyl groups (-OH) located at the 1 and 4 positions. The compound exists as a mixture of cis and trans isomers, which contributes to its diverse chemical reactivity. Recent studies have highlighted the importance of stereochemistry in determining the physical and chemical properties of this compound. Researchers have explored the impact of isomeric ratios on its solubility, reactivity, and biological activity, providing valuable insights for industrial applications.

Synthesis methods for 1,4-cyclohexanediol have evolved significantly over the years. Traditional approaches involve the oxidation of cyclohexane diols or the reduction of cyclohexanones. However, recent advancements have focused on environmentally friendly and cost-effective methods. For instance, catalytic hydrogenation using palladium catalysts has emerged as a promising technique for producing high-purity cis/trans mixtures. These innovations not only enhance yield but also reduce environmental impact, aligning with current sustainability goals.

The chemical properties of 1,4-cyclohexanediol make it an ideal candidate for various industrial applications. In the field of polymer science, it serves as a key monomer for synthesizing polyesters and polyurethanes. Its ability to form strong hydrogen bonds enhances the mechanical properties of these materials, making them suitable for high-performance applications such as automotive components and electronic devices.

In addition to its role in materials science, 1,4-cyclohexanediol has found applications in pharmaceuticals and cosmetics. Recent research has explored its potential as a precursor for bioactive molecules with antioxidant and anti-inflammatory properties. For example, derivatives of this compound have shown promise in combating oxidative stress-related diseases such as neurodegenerative disorders.

The versatility of 1,4-cyclohexanediol extends to its use in green chemistry initiatives. Its ability to participate in cyclic esterification reactions makes it a valuable component in biodegradable plastics. Scientists are actively investigating ways to optimize these processes to further reduce environmental footprint while maintaining material performance.

In conclusion, 1,4-cyclohexanediol (cis/trans mixture), with its CAS number 556-48-9, stands out as a multifaceted compound with immense potential across various industries. Ongoing research continues to uncover new applications and improve existing processes, ensuring its relevance in an ever-evolving technological landscape.